Cas no 116447-22-4 (N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride)

N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride is a tertiary amine hydrochloride derivative with a toluyl ether linkage. This compound is characterized by its high purity and stability, making it suitable for use in pharmaceutical and chemical research applications. Its structural features, including the dimethylamino and p-tolyloxy groups, contribute to its potential as an intermediate in organic synthesis or as a building block for bioactive molecules. The hydrochloride salt form enhances solubility in polar solvents, facilitating handling in laboratory settings. The compound's well-defined molecular structure allows for precise reactivity in nucleophilic or catalytic processes, supporting its utility in specialized synthetic pathways.
N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride structure
116447-22-4 structure
Product Name:N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride
CAS No:116447-22-4
MF:C11H18ClNO
MW:215.719722270966
CID:840871
PubChem ID:53302017
Update Time:2025-06-13

N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride
    • 2-(p-tolyloxy)-N,N-dimethylethanamine hydrochloride
    • N,N-dimethyl-2-(4-methylphenoxy)ethanamine,hydrochloride
    • SB78773
    • N,N-dimethyl-2-(p-tolyloxy)ethan-1-amine hydrochloride
    • AKOS015891444
    • N,N-Dimethyl-2-(p-tolyloxy)ethanaminehydrochloride
    • N,N-Dimethyl-2-(4-methylphenoxy)ethan-1-amine--hydrogen chloride (1/1)
    • Ethanamine, N,N-dimethyl-2-(4-methylphenoxy)-, hydrochloride
    • L10181
    • 2-(P-TOLYLOXY)-N,N-DIMETHYLETHANAMINE HCL
    • N,N-dimethyl-2-(4-methylphenoxy)ethanamine;hydrochloride
    • Ethanamine,N,N-dimethyl-2-(4-methylphenoxy)-,hydrochloride(1:1)
    • Ethanamine, N,N-dimethyl-2-(4-methylphenoxy)-, hydrochloride (1:1)
    • 116447-22-4
    • DTXSID80693277
    • DB-032319
    • N,N-Dimethyl-2-(4-methylphenoxy)ethanamine hydrochloride
    • Inchi: 1S/C11H17NO.ClH/c1-10-4-6-11(7-5-10)13-9-8-12(2)3;/h4-7H,8-9H2,1-3H3;1H
    • InChI Key: JWXLOCMZNABUHE-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC(C)=CC=1)CCN(C)C

Computed Properties

  • Exact Mass: 215.1076919g/mol
  • Monoisotopic Mass: 215.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5Ų

N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride Pricemore >>

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Additional information on N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride

Comprehensive Overview of N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride (CAS No. 116447-22-4)

N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride (CAS No. 116447-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a hydrochloride salt derivative of N,N-Dimethyl-2-(p-tolyloxy)ethanamine. Its unique molecular structure, featuring a p-tolyloxy group and a dimethylamino moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug development and material science.

In recent years, the demand for N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride has increased, particularly in the context of high-performance materials and bioactive molecules. The compound's CAS No. 116447-22-4 is often used as a key identifier in scientific databases, ensuring accurate retrieval of relevant studies. Its synthesis and characterization have been explored in peer-reviewed journals, highlighting its role in organic synthesis and medicinal chemistry. Users searching for "N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride synthesis" or "CAS 116447-22-4 applications" will find a wealth of technical literature addressing its properties and uses.

The compound's p-tolyloxy group contributes to its lipophilicity, which is a critical factor in its pharmacokinetic profile. This feature has led to investigations into its potential as a drug candidate or chemical probe. Additionally, the dimethylamino moiety enhances its solubility in aqueous solutions, making it suitable for various formulation strategies. These attributes align with current trends in precision medicine and targeted drug delivery, topics that are highly searched in academic and industrial circles.

From a safety and regulatory perspective, N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride is handled under standard laboratory protocols. While it is not classified as a hazardous material, proper storage and handling procedures are recommended to maintain its stability. Researchers often inquire about "CAS 116447-22-4 safety data" or "N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride MSDS" to ensure compliance with laboratory guidelines.

The compound's versatility extends to its use in catalysis and polymer chemistry. Its ability to act as a ligand or modifier in chemical reactions has been documented in several studies. This aligns with the growing interest in sustainable chemistry and green synthesis, which are hot topics in the scientific community. Searches for "eco-friendly chemical intermediates" or "CAS 116447-22-4 in catalysis" reflect this trend.

In summary, N,N-Dimethyl-2-(p-tolyloxy)ethanamine hydrochloride (CAS No. 116447-22-4) is a multifaceted compound with broad applicability in research and industry. Its unique structural features and functional groups make it a subject of ongoing exploration, particularly in fields like pharmaceuticals, materials science, and catalysis. As interest in specialty chemicals continues to rise, this compound is poised to remain a key player in advanced scientific endeavors.

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